Cas no 1894637-31-0 (Tert-Butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate
• CAS No: 1894637-31-0
• MF: C₁₁H₂₁NO₃
• MW: 215.2893
• MDL: MFCD31743166
• CID: 5051585
• PubChem ID: 115268996
• Update Time: 2026-02-28

Tert-Butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate
• N1(C(CC(C1)O)(C)C)C(=O)OC(C)(C)C
• DB-145449
• AS-79036
• CS-0146150
• MFCD31743166
• tert-Butyl4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate
• SY270409
• P19720
• EN300-187959
• AKOS038275148
• TERT-BUTYL (S)-4-HYDROXY-2,2-DIMETHYLPYRROLIDINE-1-CARBOXYLATE
• 1-Boc-4-hydroxy-2,2-dimethylpyrrolidine
• SCHEMBL20973202
• 1894637-31-0
• Tert-Butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate

• MDL： MFCD31743166
• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(14)12-7-8(13)6-11(12,4)5/h8,13H,6-7H2,1-5H3
• InChI Key： QPFBIIJUYIPUBY-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 215.15214353 g/mol
• Monoisotopic Mass: 215.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8
• Molecular Weight: 215.29

Additional information on Tert-Butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate

Professional Introduction to Tert-Butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate (CAS No. 1894637-31-0)

Tert-Butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate, with the CAS number 1894637-31-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Tert-butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate features a pyrrolidine core substituted with a hydroxyl group and a tert-butyl ester moiety. This particular arrangement of functional groups imparts distinct reactivity and stability, which are critical factors in medicinal chemistry applications. The tert-butyl group, in particular, enhances the compound's solubility in organic solvents and provides a stable handle for further chemical modifications.

In recent years, there has been growing interest in the development of bioactive molecules derived from pyrrolidine scaffolds due to their broad spectrum of biological activities. Pyrrolidine derivatives have been explored for their potential in treating various diseases, including neurological disorders, inflammation, and infectious diseases. The hydroxyl group in Tert-butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate serves as a key site for hydrogen bonding interactions, which can be leveraged to enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex pharmacophores. The tert-butyl ester group can be readily hydrolyzed or transesterified, allowing for the introduction of diverse functional groups at other positions on the molecule. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing biological activity and pharmacokinetic properties.

Recent advancements in synthetic methodologies have further expanded the potential applications of Tert-butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate. For instance, transition metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at various positions on the pyrrolidine ring. These modifications have led to the discovery of novel compounds with enhanced biological activity and improved drug-like properties.

The compound's stability under various reaction conditions also makes it a valuable asset in synthetic chemistry. Unlike some other pyrrolidine derivatives that may undergo degradation under harsh conditions, Tert-butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate remains robust during multiple synthetic transformations. This stability ensures consistent yields and purity levels, which are essential for pharmaceutical applications.

In addition to its synthetic utility, Tert-butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate has shown promise in preclinical studies as a potential lead compound for drug development. Researchers have demonstrated its efficacy in models of inflammation and pain management by leveraging its ability to interact with specific biological targets. These findings highlight the compound's potential as a starting point for developing new therapeutic agents.

The growing body of research on pyrrolidine derivatives underscores their importance in modern drug discovery. As our understanding of biological pathways continues to expand, so does the need for innovative molecular tools to modulate these pathways effectively. Tert-butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate stands out as one such tool due to its versatile structure and functional properties.

Future directions in the study of this compound may include exploring its potential as an intermediate in the synthesis of macrocyclic compounds or as a precursor for peptidomimetics. The ability to modify its structure in multiple ways provides chemists with a rich palette of options for designing molecules with tailored biological activities.

In conclusion, Tert-butyl 4-hydroxy-2,2-dimethylpyrrolidine-1-carboxylate (CAS No. 1894637-31-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in drug discovery and development efforts.